2-{[1-(2-Ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid

• IUPAC Name: 2-[1-(2-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C19H17NO4S/c1-2-12-7-3-5-9-14(12)20-17(21)11-16(18(20)22)25-15-10-6-4-8-13(15)19(23)24/h3-10,16H,2,11H2,1H3,(H,23,24)
• InChI Key: OOADHYFCDHSJRX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol
• CAS No.: 305372-99-0

Description

“2-{[1-(2-Ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid” is a chemical compound with the linear formula C19H17NO4S. It has a molecular weight of 355.416. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C19H17NO4S. The compound has a molecular weight of 355.416. The exact structure would require more detailed spectroscopic data which is not available in the search results.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 355.416. The exact physical and chemical properties such as melting point, boiling point, solubility, etc., are not mentioned in the available resources.

Scientific Research Applications

Metabolic Pathway Elucidation

One study investigated the metabolic pathways of a novel antidepressant, indicating that such compounds could undergo oxidative metabolism to form various metabolites, including benzoic acid derivatives. This suggests the potential use of related compounds in studying drug metabolism and designing compounds with desirable pharmacokinetic properties (Hvenegaard et al., 2012).

Electrochemical Applications

Research on the electrochemical behavior of benzoic acid derivatives highlights their potential in electrochemical applications, such as sensors or in electrochemical synthesis pathways. These applications are based on the compounds' reactivity and their ability to undergo specific reactions under electrochemical conditions (Mandić et al., 2004).

Antimicrobial Agents

The design and synthesis of compounds featuring sulfanylbenzoic acid groups have shown potential as antimicrobial agents, particularly against specific pathogens. This implies the relevance of such compounds in developing new antimicrobials with specific targets or mechanisms of action (Gangjee et al., 2007).

Material Science

In materials science, derivatives of thiophenyl-substituted benzidines, including those with benzoic acid functionalities, have been used to synthesize polyimides with high refractive indices and low birefringence, useful in optoelectronic applications. This highlights the compound's potential applications in creating advanced materials with specific optical properties (Tapaswi et al., 2015).

Catalysis

Catalytic applications have been explored with related compounds, such as in the transfer hydrogenation of ketones and aldehydes in water, indicating the potential use of such chemical structures in developing new catalytic systems that are efficient in specific reactions (Prakash et al., 2014).

Safety and Hazards

Sigma-Aldrich provides this compound to researchers but does not provide specific safety and hazard information. Researchers are responsible for confirming the product identity and/or purity. All sales are final.